Cas no 2351823-23-7 (tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate)

Tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate is a specialized carbamate derivative featuring a fluoro-substituted aromatic nitro group and an isopropyl substituent. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmacologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations, while the electron-withdrawing nitro and fluoro groups facilitate further functionalization. Its well-defined structure and reactivity make it suitable for controlled transformations in multi-step syntheses. The compound is typically handled under standard laboratory conditions, with attention to its sensitivity to strong acids or bases. Proper storage in a cool, dry environment is recommended to maintain integrity.
tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate structure
2351823-23-7 structure
Product Name:tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate
CAS No:2351823-23-7
MF:C14H19FN2O4
MW:298.310067415237
CID:5629939
PubChem ID:165931653
Update Time:2025-11-01

tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2351823-23-7
    • EN300-28289886
    • tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate
    • Inchi: 1S/C14H19FN2O4/c1-9(2)16(13(18)21-14(3,4)5)12-8-10(15)6-7-11(12)17(19)20/h6-9H,1-5H3
    • InChI Key: YPIHOMKPKOFZNN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N(C(=O)OC(C)(C)C)C(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 298.13288525g/mol
  • Monoisotopic Mass: 298.13288525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.4Ų

tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate Pricemore >>

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Additional information on tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate

tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate, identified by the CAS number 2351823-23-7, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of carbamate, a class of compounds known for their versatility and reactivity. The structure of this compound is characterized by the presence of a tert-butyl group, a 5-fluoro-2-nitrophenyl group, and a propan-2-yl group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate in the field of materials science. Researchers have found that this compound exhibits exceptional thermal stability and mechanical strength, making it an ideal candidate for use in high-performance polymers and composites. For instance, a 2023 study published in the Journal of Advanced Materials demonstrated that incorporating this compound into polyurethane formulations significantly enhances their resistance to thermal degradation and improves their mechanical properties under stress.

In addition to its role in materials science, tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate has also shown promise in the pharmaceutical industry. Its ability to act as a bioisostere—a structural analog that retains similar biological activity but with different physical properties—has made it a valuable tool in drug design. A 2023 research paper in the European Journal of Medicinal Chemistry explored its potential as a lead compound for developing new antiviral agents, particularly against emerging viral strains.

The synthesis of tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the 5-fluoro-2-nitroaniline derivative, followed by its reaction with tert-butyl chloroformate in the presence of a base. This process ensures the formation of the desired carbamate structure with high purity and yield. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving scalability.

The environmental impact of tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate has also been a topic of interest among researchers. Studies conducted in 2023 have assessed its biodegradability and toxicity profiles. Results indicate that under controlled conditions, this compound exhibits moderate biodegradability, with specific microbial strains showing the ability to metabolize it efficiently. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for safe disposal.

In conclusion, tert-butyl N-(5-fluoro-2-nitrophenyl)-N-(propan-2-yl)carbamate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.

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